Cas no 4683-50-5 (3-methoxycyclopent-2-en-1-one)
3-methoxycyclopent-2-en-1-one structure
Product Name:3-methoxycyclopent-2-en-1-one
CAS No:4683-50-5
MF:C6H8O2
MW:112.126522064209
MDL:MFCD00192267
CID:930572
PubChem ID:24864510
Update Time:2025-04-19
3-methoxycyclopent-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxycyclopent-2-enone
- 3-METHOXY-2-CYCLOPENTEN-1-ONE
- 3-methoxycyclopent-2-en-1-one
- 1-methoxy-2-cyclopenten-1-one
- 3-methoxy-2-cyclopentene-1-one
- 3-methoxy-cyclopent-2-en-1-one
- 3-methoxycyclopent-2-ene-1-one
- 3-methoxy-cyclopent-2-enone
- 2-cyclopenten-1-one, 3-methoxy-
- 3-methoxycyclopentenone
- DTWCFCILAJVNPE-UHFFFAOYSA-N
- 683M505
- Z1983079602
- InChI=1/C6H
- A7249
- DB-070760
- CS-0040746
- AKOS015851900
- InChI=1/C6H8O2/c1-8-6-3-2-5(7)4-6/h4H,2-3H2,1H
- SCHEMBL450333
- 3-methoxy-2-cyclopentenone
- SY036099
- MFCD00192267
- 4683-50-5
- 3-Methoxy-2-cyclopenten-1-one, 99%
- EN300-57099
- DTXSID90349192
- AS-38016
- Z871868704
-
- MDL: MFCD00192267
- Inchi: 1S/C6H8O2/c1-8-6-3-2-5(7)4-6/h4H,2-3H2,1H3
- InChI Key: DTWCFCILAJVNPE-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(CC1)=O
Computed Properties
- Exact Mass: 112.05200
- Monoisotopic Mass: 112.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.2
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.06
- Melting Point: 49-53 °C (lit.)
- Boiling Point: 214.9℃ at 760 mmHg
- Flash Point: 214.9 °C at 760 mmHg
- Refractive Index: 1.466
- PSA: 26.30000
- LogP: 0.87960
- Solubility: Not determined
3-methoxycyclopent-2-en-1-one Security Information
- Signal Word:Danger
- Hazard Statement: H225
- Warning Statement: P210;P273;P243;P403
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:2-8 °C
3-methoxycyclopent-2-en-1-one Customs Data
- HS CODE:2914509090
- Customs Data:
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-methoxycyclopent-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 63697-1/G |
3-METHOXYCYCLOPENT-2-ENONE |
4683-50-5 | 95% | 1g |
$81 | 2023-09-16 | |
| AstaTech | 63697-5/G |
3-METHOXYCYCLOPENT-2-ENONE |
4683-50-5 | 95% | 5/G |
$514 | 2022-06-01 | |
| AstaTech | 63697-10/G |
3-METHOXYCYCLOPENT-2-ENONE |
4683-50-5 | 95% | 10/G |
$771 | 2022-06-01 | |
| TRC | M329128-50mg |
3-Methoxycyclopent-2-enone |
4683-50-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M329128-100mg |
3-Methoxycyclopent-2-enone |
4683-50-5 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M329128-500mg |
3-Methoxycyclopent-2-enone |
4683-50-5 | 500mg |
$ 210.00 | 2022-06-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M919657-1g |
3-Methoxy-2-cyclopenten-1-one |
4683-50-5 | 97% | 1g |
¥629.10 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M919657-5g |
3-Methoxy-2-cyclopenten-1-one |
4683-50-5 | 97% | 5g |
¥2,249.10 | 2022-01-10 | |
| Apollo Scientific | OR965147-1g |
3-Methoxy-2-cyclopenten-1-one |
4683-50-5 | 95% | 1g |
£62.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03611-5g |
3-Methoxycyclopent-2-enone |
4683-50-5 | 99% | 5g |
¥3968.0 | 2024-07-18 |
3-methoxycyclopent-2-en-1-one Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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